Cas no 119269-24-8 (3-Hexadecylthiophene)

• Product Name: 3-Hexadecylthiophene
• CAS No: 119269-24-8
• Molecular Formula: C₂₀H₃₆S
• Molecular Weight: 308.56484
• MDL: MFCD07368973
• CID: 91485
• PubChem ID: 253662324

3-Hexadecylthiophene Properties

Names and Identifiers

• 3-Hexadecylthiophene
• 3-n-Hexadecylthiophene
• 3-n-Hexadecylthiophene, 97%
• 3-HEXADECYLTHIOPHENE
• F14982
• Thiophene, 3-hexadecyl-
• H1462
• DS-4671
• 119269-24-8
• FT-0744905
• SB66432
• CS-W009925
• FRVZSODZVJPMKO-UHFFFAOYSA-N
• 3-Hexadecyl-thiophene
• C20H36S
• A804237
• SCHEMBL1532380
• GEO-01482
• W-200090
• DTXSID10377811
• AKOS005254526
• SY036863
• AC-33684
• MFCD07368973
• 3-hexadecylthiophene
• DB-050466

• MDL： MFCD07368973
• InChIKey： FRVZSODZVJPMKO-UHFFFAOYSA-N
• Inchi： InChI=1S/C20H36S/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-20-17-18-21-19-20/h17-19H,2-16H2,1H3
• SMILES： C(C1C=CSC=1)CCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 308.25400
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 15
• Monoisotopic Mass: 308.254
• Heavy Atom Count: 21
• Complexity: 202
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 28.2A^2

Experimental Properties

• LogP: 7.77190
• PSA: 28.24000
• Refractive Index: 1.4780 (estimate)
• Boiling Point: 367.8℃ at 760 mmHg
• Melting Point: 31.0 to 35.0 deg-C
• Flash Point: >110°(230°F)
• Color/Form: Not determined
• Solubility: Not determined
• λmax: 244(CHCl3)(lit.)
• Density: 0.9225 (estimate)

3-Hexadecylthiophene Security Information

3-Hexadecylthiophene Customs Data

• HS CODE：2934999090
• Customs Data：

  China Customs Code:

  2934999090

  Overview:

  2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%